Cas no 82239-94-9 (Cytochalasin B6)
Cytochalasin B6 structure
Product Name:Cytochalasin B6
CAS No:82239-94-9
MF:C29H37NO5
MW:479.607788801193
CID:6643785
PubChem ID:118729818
Update Time:2024-03-02
Cytochalasin B6 Chemical and Physical Properties
Names and Identifiers
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- 24-Oxa(14)cytochalasa-6(12),13-diene-1,20,23-trione, 7-hydroxy-16-methyl-10-phenyl-, (7S,13E,16R)-
- 21,22-Dihydrocytochalasin A
- UNII-YYX6WE5JYV
- 82239-94-9
- (1S,10R,12E,14S,15S,17S,18S,19S)-19-benzyl-15-hydroxy-10,17-dimethyl-16-methylidene-2-oxa-20-azatricyclo[12.7.0.01,18]henicos-12-ene-3,6,21-trione
- CHEMBL3403485
- 21,22-Dihydrocytochalasin-a
- YYX6WE5JYV
- CHEBI:218954
- (9R,12aS,13S,15S,15aS,16S,18aS)-16-Benzyl-13-hydroxy-9,15-dimethyl-14-methylidene-2H,3H,4H,5H,6H,7H,8H,9H,10H,12ah,13H,14H,15H,15ah,16H,17H,18H-oxacyclotetradeca(3,2-d)isoindole-2,5,18-trione
- Cytochalasin B6
-
- Inchi: 1S/C29H37NO5/c1-18-9-7-13-22(31)15-16-25(32)35-29-23(14-8-10-18)27(33)20(3)19(2)26(29)24(30-28(29)34)17-21-11-5-4-6-12-21/h4-6,8,11-12,14,18-19,23-24,26-27,33H,3,7,9-10,13,15-17H2,1-2H3,(H,30,34)/b14-8+/t18-,19-,23+,24+,26+,27-,29-/m1/s1
- InChI Key: WXIPPGRNMKMGML-YPCMEHOXSA-N
- SMILES: O1C(CCC(CCC[C@@H](C)CC=C[C@H]2[C@@H](C(=C)[C@@H](C)[C@H]3[C@H](CC4C=CC=CC=4)NC([C@]132)=O)O)=O)=O |t:11|
Computed Properties
- Exact Mass: 479.26717328g/mol
- Monoisotopic Mass: 479.26717328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 2
- Complexity: 859
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 92.7Ų
Cytochalasin B6 Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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